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Compound of Interest

Compound Name: Dimethyl methoxymalonate

Cat. No.: B1293964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl methoxymalonate (DMMA) is a versatile diester derivative of malonic acid with the

chemical formula C6H10O5.[1][2] It serves as a valuable reagent and building block in organic

synthesis, particularly in the construction of complex molecular architectures. Its utility spans

from being a precursor to key synthetic intermediates to its direct application in carbon-carbon

bond-forming reactions. This guide provides a comprehensive overview of its chemical and

physical properties, synthesis, reactivity, and applications, with a focus on its relevance to

pharmaceutical research and development.

Physicochemical and Spectroscopic Data
The fundamental properties of dimethyl methoxymalonate are summarized below. These

parameters are crucial for its handling, reaction setup, and purification.

Physicochemical Properties
A compilation of the key physical and chemical properties of dimethyl methoxymalonate is

presented in Table 1.
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Property Value Reference(s)

CAS Number 5018-30-4 [2]

Molecular Formula C6H10O5 [1][2]

Molecular Weight 162.14 g/mol [1][2]

Appearance
Clear, colorless to pale yellow

liquid
[1]

Melting Point 11-12 °C [3]

Boiling Point 110 °C at 16 mmHg [3]

Density 1.18 g/cm³ [3]

Refractive Index 1.42 [3]

Flash Point 107 °C [3]

Solubility
Soluble in alcohol and ether;

very slightly soluble in water.
[4][5]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of dimethyl
methoxymalonate.
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Spectrum Type Key Features/Signals Reference(s)

¹H NMR

Spectra available, detailed

peak assignments require

specific solvent information.

[6]

¹³C NMR

Spectra available, detailed

peak assignments require

specific solvent information.

[6]

Mass Spectrometry (MS)
NIST Mass Spectrometry Data

available for review.
[2]

Infrared (IR) Spectroscopy

FTIR spectra available,

showing characteristic ester

carbonyl stretches.

[2]

Synthesis and Reaction Pathways
Dimethyl methoxymalonate is primarily synthesized from its parent compound, dimethyl

malonate. Its reactivity is centered around the methoxy and ester functionalities, making it a

versatile synthon.

Synthesis of Dimethyl Methoxymalonate
The most common route for the synthesis of dimethyl methoxymalonate involves the

methoxylation of dimethyl malonate. While several methods exist, a representative multi-step

synthesis is outlined below.[7]

Starting Material Step 1: Diazotization Intermediate
Step 2: Photolysis/Hydrolysis

Final Product

Dimethyl Malonate
Reaction with TsN3, Et3N

in Acetonitrile
Dimethyl Diazomalonate

Irradiation (light) in
THF/H2O, followed by
reaction with Methanol

Dimethyl Methoxymalonate
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Caption: General workflow for a multi-step synthesis of Dimethyl Methoxymalonate.

This protocol is based on a known transformation pathway and serves as an illustrative

example.[7]

Step 1: Formation of Dimethyl Diazomalonate. In a round-bottom flask, dissolve dimethyl

malonate in acetonitrile. Cool the solution in an ice bath. Add triethylamine (Et3N) followed

by the dropwise addition of tosyl azide (TsN3). Allow the reaction to stir at room temperature

until completion (monitored by TLC). The resulting dimethyl diazomalonate can be isolated

after workup.

Step 2: Conversion to Dimethyl Methoxymalonate. In a suitable photochemical reactor,

dissolve the dimethyl diazomalonate in a mixture of tetrahydrofuran (THF) and water.

Irradiate the solution with a suitable light source. This step generates a carbene

intermediate. The reaction is then quenched with methanol, which traps the carbene to form

the desired dimethyl methoxymalonate. The final product is purified using techniques such

as distillation or column chromatography.

Key Reactions and Applications in Synthesis
Dimethyl methoxymalonate is a versatile reagent in organic synthesis, primarily used as a

precursor to other valuable compounds and in C-C bond-forming reactions.[1]

Dimethyl methoxymalonate can be readily converted to dimethyl malonate, which is a

cornerstone reagent in malonic ester synthesis for the preparation of a wide array of

compounds, including fatty acids and various pharmaceutical agents.[1][4]

The active methylene group in dimethyl methoxymalonate allows it to act as a nucleophile in

Michael addition reactions, a key method for forming carbon-carbon bonds.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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